4-Benzyl-3-pent-4-enoyl-1,3-oxazolidin-2-one
Cat. No. B138988
M. Wt: 259.3 g/mol
InChI Key: VKEZZGBUHSYSJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:25]([CH2:26][CH2:27][CH:28]=[CH2:29])(=[O:30])[Cl:31].[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[CH:8]1[NH:9][C:10](=[O:13])[O:11][CH2:12]1.[CH2:32]1[O:33][CH2:34][CH2:35][CH2:36]1.[CH3:14][CH2:15][CH2:16][CH2:17][Li:18].[CH3:19][CH2:20][CH2:21][CH2:22][CH2:23][CH3:24]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[CH:8]1[N:9]([C:25]([CH2:26][CH2:27][CH:28]=[CH2:29])=[O:30])[C:10](=[O:13])[O:11][CH2:12]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
|
Smiles
|
C=CCCC(=O)Cl
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
|
O=C1NC(Cc2ccccc2)CO1
|
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Name
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|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[Li]CCCC
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|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CCCCCC
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CCCC(=O)N1C(=O)OCC1Cc1ccccc1
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Identifiers
|
REACTION_SMILES
|
[C:25]([CH2:26][CH2:27][CH:28]=[CH2:29])(=[O:30])[Cl:31].[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[CH:8]1[NH:9][C:10](=[O:13])[O:11][CH2:12]1.[CH2:32]1[O:33][CH2:34][CH2:35][CH2:36]1.[CH3:14][CH2:15][CH2:16][CH2:17][Li:18].[CH3:19][CH2:20][CH2:21][CH2:22][CH2:23][CH3:24]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[CH:8]1[N:9]([C:25]([CH2:26][CH2:27][CH:28]=[CH2:29])=[O:30])[C:10](=[O:13])[O:11][CH2:12]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=CCCC(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1NC(Cc2ccccc2)CO1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCCC
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CCCC(=O)N1C(=O)OCC1Cc1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Identifiers
|
REACTION_SMILES
|
[C:25]([CH2:26][CH2:27][CH:28]=[CH2:29])(=[O:30])[Cl:31].[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[CH:8]1[NH:9][C:10](=[O:13])[O:11][CH2:12]1.[CH2:32]1[O:33][CH2:34][CH2:35][CH2:36]1.[CH3:14][CH2:15][CH2:16][CH2:17][Li:18].[CH3:19][CH2:20][CH2:21][CH2:22][CH2:23][CH3:24]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[CH:8]1[N:9]([C:25]([CH2:26][CH2:27][CH:28]=[CH2:29])=[O:30])[C:10](=[O:13])[O:11][CH2:12]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=CCCC(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1NC(Cc2ccccc2)CO1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCCC
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CCCC(=O)N1C(=O)OCC1Cc1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
